N'-benzyl-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-N-methylsulfamide

• IUPAC Name: 2-[[benzylsulfamoyl(methyl)amino]methyl]-4-methoxy-3,5-dimethylpyridine
• InChI: InChI=1S/C17H23N3O3S/c1-13-10-18-16(14(2)17(13)23-4)12-20(3)24(21,22)19-11-15-8-6-5-7-9-15/h5-10,19H,11-12H2,1-4H3
• InChI Key: CLDUPNLZQWZSLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CN(C)S(=O)(=O)NCC2=CC=CC=C2
• Molecular Formula: C17H23N3O3S
• Molecular Weight: 349.4 g/mol

Description

The compound “N’-benzyl-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-N-methylsulfamide” is a complex organic molecule. It contains a benzyl group (a benzene ring attached to a CH2 group), a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom), and a sulfamide group (a sulfur atom attached to two amide groups). The presence of these functional groups suggests that this compound might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzyl and pyridine groups suggests that the compound might have aromatic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. Factors like polarity, molecular weight, and functional groups all play a role. This compound, with its complex structure and multiple functional groups, is likely to have a unique set of properties.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the environment in which it is used. Without more information, it’s difficult to predict the mechanism of action of this specific compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on this compound, it’s hard to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be interesting to explore its reactivity, stability, or possible uses in various fields.